Cas no 213012-84-1 (Benzoic acid, 2-[[4-(phenylmethyl)-1-piperidinyl]sulfonyl]-)

Benzoic acid, 2-[[4-(phenylmethyl)-1-piperidinyl]sulfonyl]- structure
213012-84-1 structure
Product Name:Benzoic acid, 2-[[4-(phenylmethyl)-1-piperidinyl]sulfonyl]-
CAS No:213012-84-1
MF:C19H21NO4S
MW:359.439344167709
CID:1399987
Update Time:2024-08-15

Benzoic acid, 2-[[4-(phenylmethyl)-1-piperidinyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-[[4-(phenylmethyl)-1-piperidinyl]sulfonyl]-
    • Inchi: 1S/C19H21NO4S/c21-19(22)17-8-4-5-9-18(17)25(23,24)20-12-10-16(11-13-20)14-15-6-2-1-3-7-15/h1-9,16H,10-14H2,(H,21,22)
    • InChI Key: DWLSDPDLBLIQCJ-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=CC=C1S(N1CCC(CC2=CC=CC=C2)CC1)(=O)=O

Computed Properties

  • Exact Mass: 359.11923

Experimental Properties

  • Density: 1.304±0.06 g/cm3(Predicted)
  • Boiling Point: 552.0±52.0 °C(Predicted)
  • PSA: 74.68
  • pka: 3.30±0.36(Predicted)

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